Cas no 96508-56-4 (2-Octyl-1,3,6,2-dioxazaborocane)

• Product Name: 2-Octyl-1,3,6,2-dioxazaborocane
• CAS No: 96508-56-4
• MF: C₁₂H₂₆BNO₂
• MW: 227.151343822479
• MDL: MFCD08274481
• CID: 1083521
• PubChem ID: 71669298
• Update Time: 2025-08-03

2-Octyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

• 2-Octyl-1,3,6,2-dioxazaborocane
• N-Octylboronic acid diethanolamine ester
• 2-octyl-[1,3,6,2]dioxazaborocane
• 2-Octyl-tetrahydro-6H-1,3,6,2-dioxazaborocin
• 1-Octaneboronic acid, cyclic ester with 2,2′-iminodiethanol (7CI)
• Tetrahydro-2-octyl-4H-1,3,6,2-dioxazaborocine (ACI)
• 96508-56-4
• MFCD08274481
• AKOS016016111
• CS-0190065
• D71299
• DTXSID90856578

• MDL： MFCD08274481
• Inchi： 1S/C12H26BNO2/c1-2-3-4-5-6-7-8-13-15-11-9-14-10-12-16-13/h14H,2-12H2,1H3
• InChI Key： FIMPPRVTIAPGGM-UHFFFAOYSA-N
• SMILES： O1CCNCCOB1CCCCCCCC

Computed Properties

• Exact Mass: 227.20600
• Monoisotopic Mass: 227.2056592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 416.2±37.0 °C at 760 mmHg
• Flash Point: 205.5±26.5 °C
• PSA: 30.49000
• LogP: 2.80030
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Octyl-1,3,6,2-dioxazaborocane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Octyl-1,3,6,2-dioxazaborocane

Comprehensive Guide to 2-Octyl-1,3,6,2-dioxazaborocane (CAS No. 96508-56-4): Properties, Applications, and Market Insights

2-Octyl-1,3,6,2-dioxazaborocane (CAS No. 96508-56-4) is a specialized boron-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the class of dioxazaborocanes, which are known for their stability and reactivity, making them valuable in various industrial and research settings. The presence of an octyl group enhances its solubility in organic solvents, broadening its utility in formulations.

The molecular formula of 2-Octyl-1,3,6,2-dioxazaborocane is C₁₀H₂₀BNO₂, and it features a boron-nitrogen-oxygen ring system. This structure imparts remarkable thermal and chemical stability, which is critical for applications requiring durability under harsh conditions. Researchers have explored its potential as a catalyst in organic synthesis, where it facilitates reactions such as hydroboration and polymerization. Its ability to act as a Lewis acid further expands its role in catalytic processes.

One of the most discussed applications of 2-Octyl-1,3,6,2-dioxazaborocane is in the field of advanced materials. With the growing demand for lightweight and high-performance materials in aerospace and automotive industries, this compound has been investigated as a potential additive for polymers and composites. Its incorporation can improve mechanical properties, such as tensile strength and heat resistance, making it a candidate for next-generation materials. Additionally, its moisture resistance makes it suitable for coatings and adhesives.

In the pharmaceutical sector, 2-Octyl-1,3,6,2-dioxazaborocane has shown promise as a building block for drug development. Boron-containing compounds are increasingly studied for their therapeutic potential, particularly in cancer treatment and antimicrobial agents. While research is still in the early stages, the compound’s unique structure could pave the way for novel bioactive molecules. This aligns with the current trend of exploring boron-based therapeutics, a hot topic in medicinal chemistry.

The electronics industry is another area where 2-Octyl-1,3,6,2-dioxazaborocane finds relevance. With the rise of flexible electronics and organic semiconductors, researchers are examining its role as a dopant or interfacial modifier. Its ability to influence electronic properties could contribute to the development of more efficient devices, such as OLEDs and sensors. This ties into the broader interest in sustainable electronics, a frequently searched topic in tech forums.

From an environmental perspective, 2-Octyl-1,3,6,2-dioxazaborocane is considered relatively benign compared to traditional heavy metal-based compounds. Its low toxicity and biodegradability make it an attractive alternative for green chemistry initiatives. This is particularly relevant given the increasing regulatory pressure on hazardous chemicals and the push for eco-friendly alternatives in manufacturing processes.

The market for 2-Octyl-1,3,6,2-dioxazaborocane is expected to grow steadily, driven by its diverse applications and the expanding demand for high-performance chemicals. Key players in the chemical industry are investing in research to optimize its synthesis and explore new uses. Pricing trends indicate a moderate cost structure, making it accessible for both industrial and academic research. For those sourcing this compound, it is essential to verify CAS No. 96508-56-4 to ensure authenticity.

In summary, 2-Octyl-1,3,6,2-dioxazaborocane (CAS No. 96508-56-4) is a multifaceted compound with significant potential across multiple industries. Its boron-rich framework, combined with its octyl side chain, offers a balance of reactivity and solubility that is rare in similar compounds. As research continues to uncover new applications, this compound is poised to play a pivotal role in the future of material science, pharmaceuticals, and electronics. For professionals and researchers, staying updated on its developments is crucial to leveraging its full potential.